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Get Quote

The table below summarizes the core chemical and physical identity of nootkatol as established in scientific

databases.

Property Type Details

IUPAC Name 4,4a-dimethyl-6-(prop-1-en-2-yl)-3,4,5,6,7,8-hexahydro-2H-naphthalen-2-ol [1]

CAS Number 53643-07-5 [1]

Molecular Formula C₁₅H₂₄O [1]

Molecular Weight 220.355 g/mol [1]

Natural Occurrence Found in Alpinia oxyphylla, Brazilian cherry leaf, and orange fruit [1].

Biosynthetic Role Direct precursor to (+)-nootkatone, oxidized from (+)-valencene [2] [3].

Biosynthesis Pathway and Experimental Workflow

The primary context for nootkatol in recent scientific literature is within the complete biosynthetic

pathway of (+)-nootkatone. The diagram below illustrates this pathway and a general experimental

workflow for its study [2] [3].
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Diagram of the nootkatone biosynthetic pathway and its experimental elucidation.

Analytical and Experimental Methods

While specific protocols for nootkatol are not detailed in the search results, the following general

methodologies are applicable based on the broader context of nootkatone biosynthesis research [2] [3].

Method Category General Application Key Steps

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s605095?utm_src=pdf-body-img
https://www.smolecule.com/products/s605095?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8788795/
https://pubmed.ncbi.nlm.nih.gov/37933426/
https://www.smolecule.com/products/s605095?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


| Microbial Biotransformation | Converting valencene to nootkatone via nootkatol. | 1. Cultivate organism

(e.g., fungus, yeast). 2. Add precursor (+)-valencene. 3. Incubate and monitor reaction. 4. Extract and

analyze products. | | Heterologous Pathway Reconstitution | Expressing plant enzymes in microbial hosts

to produce nootkatol/nootkatone. | 1. Identify genes from plant transcriptome. 2. Clone genes into

expression vectors. 3. Transform microbial host (e.g., S. cerevisiae). 4. Analyze metabolite production

(HPLC, GC-MS). | | Metabolite Analysis | Detecting and quantifying nootkatol. | Techniques: GC-MS,

HPLC. Process: Extract metabolites from culture, compare retention times and mass spectra against

standards. |

Research Context and Future Directions

Nootkatol itself is not the primary focus of recent pharmacological studies. Research emphasis lies on its

end product, (+)-nootkatone, which shows significant bioactivity across multiple disease models according

to recent pre-clinical studies [4] [5] [6].

Neuroinflammation: Protects against LPS-induced neuroinflammation by modulating the
NQO1/AMPK signaling pathway [4].

Cancer: Inhibits proliferation and migration of glioblastoma cells by activating the ATF4-CHOP-
CHAC1 pathway [6].

Acute Lung Injury: Immunomodulates alveolar macrophages by inhibiting the STING/TBK1/IRF3
signaling pathway [5].

Metabolic Disease: Ameliorates metabolic-associated fatty liver disease by regulating AMPK and
MAPK signaling [7].

Future research on nootkatol could explore its potential as a standalone bioactive compound or a more

stable prodrug. The established heterologous biosynthesis systems provide a foundation for sustainable

production of both nootkatol and nootkatone for further investigation [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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